1-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}-2-(2-methoxyethyl)piperidine

• IUPAC Name: 1-[4-[2-methoxy-4-[2-(2-methoxyethyl)piperidine-1-carbonyl]phenoxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H34N2O5/c1-17(26)24-13-9-20(10-14-24)30-21-8-7-18(16-22(21)29-3)23(27)25-12-5-4-6-19(25)11-15-28-2/h7-8,16,19-20H,4-6,9-15H2,1-3H3
• InChI Key: YRVCQFJHVNSPKG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)C(=O)N3CCCCC3CCOC)OC
• Molecular Formula: C23H34N2O5
• Molecular Weight: 418.5 g/mol

Description

The compound “1-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}-2-(2-methoxyethyl)piperidine” is a potent, high affinity human oxytocin (OT) receptor antagonist. It displays over 800-fold selectivity over human arginine vasopressin receptors v1a and v2.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups. The core structure is a piperidine ring, which is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

Piperidine derivatives are involved in various chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. The specific reactions involving this compound are not detailed in the available literature.

Mechanism of Action

This compound acts as an antagonist to the oxytocin receptor, meaning it blocks the action of oxytocin. It is able to antagonize oxytocin-induced contractions in isolated rat uterine tissue.

Future Directions

Piperidine derivatives, including this compound, play a significant role in the pharmaceutical industry. Future research may focus on developing more efficient synthesis methods, exploring new reactions, and investigating potential pharmacological applications.